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Compound of Interest

Compound Name: 1-Chlorohexane

CAS No.: 70776-07-7

Cat. No.: B7769338

Get Quote

A Technical Guide for Research & Development[1]
Executive Summary: The Alkylating Solvent
Paradox
1-Chlorohexane (C₆H₁₃Cl, CAS 544-10-5) occupies a specific niche in organic synthesis as a

lipophilic alkylating agent and solvent.[1][2] While often perceived as a simple homologue of

hexane, its chlorine substitution dramatically alters its environmental partitioning and

toxicological mechanism.[1]

For drug development professionals, the critical insight is the genotoxicity paradox: 1-
chlorohexane exhibits weak or negative results in standard bacterial reverse mutation assays

(Ames) but demonstrates significant DNA-damaging potential in eukaryotic systems (Comet

assay).[2] This discrepancy necessitates rigorous residual solvent analysis and specific

handling protocols beyond standard flammability controls.

Key Profile Metrics:

Log Kow: ~3.6 (Moderate Bioaccumulation Potential)
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Aquatic Hazard: Chronic Category 3 (Harmful to aquatic life with long-lasting effects)

Critical Toxicity: DNA damage in human lymphocytes (Comet Assay positive)[2]

Physicochemical Determinants of Fate
The environmental behavior of 1-chlorohexane is governed by the interplay between its

volatility and its lipophilicity. Unlike short-chain halides (e.g., dichloromethane), the hexyl chain

drives significant partitioning into organic matter.[1][2]

Table 1: Core Physicochemical Properties
Property Value Implication for Fate

Molecular Weight 120.62 g/mol Moderate volatility.[1][2]

Boiling Point 134 °C
Retained in soil longer than

lighter halides.[1][2]

Water Solubility Insoluble (~30-50 mg/L)

Forms emulsions; high

potential for surface water film

formation.[1][2]

Log Kow 3.6
Partitions into lipid tissues and

organic sediment.[1]

Henry’s Law Constant ~4.1 × 10⁻² atm-m³/mol
Rapid volatilization from water

surfaces (t½ ~hours).[1][2]

Vapor Pressure ~9.4 mmHg (25°C)
Significant inhalation hazard in

unventilated spaces.[1]

Environmental Fate & Ecotoxicology
The fate of 1-chlorohexane is a "race" between volatilization and adsorption. In open water, it

volatilizes rapidly; however, in soil or sediment, its high Log Kow facilitates strong adsorption,

retarding bioavailability and biodegradation.[1]

Aquatic Toxicity Profile
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Regulatory data classifies 1-chlorohexane as Aquatic Chronic 3 (H412).[1] This classification

indicates acute toxicity values (LC50/EC50) typically in the 10–100 mg/L range, combined with

a lack of rapid biodegradability.[2]

Fish (Pimephales promelas): Acute toxicity is limited by water solubility.[1][2] Mortality is

often observed only at concentrations approaching or exceeding the solubility limit

(emulsions).

Invertebrates (Daphnia magna): High sensitivity expected due to lipophilic uptake.[1][2]

Persistence: The substance is not readily biodegradable (OECD 301 series).[2] The chlorine-

carbon bond is resistant to rapid microbial hydrolysis under aerobic conditions, leading to

persistence in sediment.[1]

Environmental Compartment Diagram
The following diagram illustrates the primary transport vectors. Note the dominance of

volatilization and sediment adsorption over hydrolysis.
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Figure 1: Environmental fate pathways emphasizing volatilization as the primary removal

mechanism from water.[3]
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Mammalian Toxicology & Safety
For drug development, the primary concern is not acute lethality, but genotoxicity.[1]

The Genotoxicity Paradox
Standard screening methods can yield conflicting results for alkyl halides.[1][2]

Ames Test (Salmonella typhimurium): Often Negative or weakly positive.[1][2] The bacterial

uptake or metabolic activation (S9) may not sufficiently mimic human lymphocyte processing

for this specific chain length.[2]

Comet Assay (Human Lymphocytes):Positive. Studies indicate 1-chlorohexane induces

DNA strand breaks.[1][2] This suggests a mechanism of direct alkylation or oxidative stress

not detected by the histidine reversion mechanism of the Ames test.

Implication: Do not rely solely on Ames data for risk assessment of impurities. 1-Chlorohexane
residues in pharmaceutical products must be controlled to strict limits (likely Class 2 or 3

solvent limits under ICH Q3C, though not explicitly listed, it behaves similarly to other

chlorinated solvents).[1]

Acute & Chronic Toxicity[1][2]
Acute Oral: Low toxicity (LD50 > 2000 mg/kg in rodents).[1][2]

Target Organs: Liver and Kidneys (typical for halogenated hydrocarbons).[1]

Irritation: Moderate skin and eye irritant.[1][2] Defatting action on skin can lead to dermatitis.

[1][2]

Occupational Hygiene & Handling Protocols
Core Directive: Treat 1-chlorohexane as a Flammable Alkylating Agent.

Engineering Controls
Ventilation: All handling must occur within a certified fume hood.[1] The vapor density (>1)

means vapors accumulate on floors/benches.[1][2]
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Static Control: Ground/bond all transfer equipment. Use spark-proof tools.

Spill Response Workflow
This protocol ensures containment of both flammability and aquatic toxicity risks.[1][2]

Spill Detected 1. Evacuate & Eliminate
Ignition Sources

2. Containment
(Dike w/ Absorbent)

PPE: Nitrile Gloves + Respirator 3. Neutralization
(Not Applicable - Physical Removal)

4. Disposal
(Halogenated Waste Stream)

Do NOT flush to sewer

Click to download full resolution via product page

Figure 2: Emergency response workflow for 1-chlorohexane spills.

Storage Incompatibilities
Strong Oxidizers: Risk of fire/explosion.[1][2]

Strong Bases: Potential for dehydrohalogenation to form hexene (flammable gas

generation).[1][2]

Metals (Mg, Na, K): Risk of Wurtz-type coupling reactions (exothermic).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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